Cas no 1806744-12-6 (6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806744-12-6
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4837674
• Update Time: 2025-05-20

6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-5(10)2-1-3(19-8(14,15)16)4(6(17)18-2)7(11,12)13/h1,5H
• InChI Key： OKAYFBGDRZFWGI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(=CC(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Guide to 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806744-12-6)

6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806744-12-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique trifluoromethyl and difluoromethyl substitutions, plays a pivotal role in the development of novel chemical entities with enhanced biological activity and stability. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in crop protection, drug discovery, and fluorine chemistry.

The structural complexity of 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine makes it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms and an iodine substituent offers unique reactivity patterns, enabling selective transformations in cross-coupling reactions and nucleophilic substitutions. This compound is particularly relevant in the context of sustainable agriculture, where the demand for eco-friendly and high-performance agrochemicals is on the rise. Its potential to act as a key building block for next-generation pesticides aligns with global trends toward reducing environmental impact while maintaining efficacy.

In the pharmaceutical sector, 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is being explored for its role in the synthesis of bioactive molecules. Fluorinated compounds are known for their ability to improve metabolic stability and bioavailability, making them attractive candidates for drug development. Recent studies have highlighted the compound's utility in designing kinase inhibitors and antiviral agents, addressing critical healthcare challenges such as drug-resistant infections and emerging viral diseases.

The market for fluorinated pyridine derivatives is expanding rapidly, driven by advancements in precision agriculture and targeted therapeutics. CAS No. 1806744-12-6 is at the forefront of this growth, with leading chemical suppliers and research institutions investing in its scalable synthesis and application studies. Innovations in green chemistry and catalytic processes are further enhancing the accessibility of this compound, making it a focal point for industrial R&D.

From a technical perspective, the physical and chemical properties of 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine are critical for its handling and application. The compound exhibits high thermal stability and solubility in organic solvents, which facilitates its use in multistep synthetic routes. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, ensuring compliance with industry standards.

As the scientific community continues to explore the potential of 6-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, its role in addressing global challenges like food security and public health becomes increasingly evident. Collaborative efforts between academia and industry are expected to unlock new applications, solidifying its position as a cornerstone of modern fluorine chemistry. For researchers and manufacturers, staying updated on the latest developments related to CAS No. 1806744-12-6 is essential for leveraging its full potential.